Cas no 2172526-65-5 (8,10-dimethylspiro5.5undecane-1-carboxylic acid)
8,10-dimethylspiro5.5undecane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1628980
- 2172526-65-5
- 8,10-dimethylspiro[5.5]undecane-1-carboxylic acid
- 8,10-dimethylspiro5.5undecane-1-carboxylic acid
-
- Inchi: 1S/C14H24O2/c1-10-7-11(2)9-14(8-10)6-4-3-5-12(14)13(15)16/h10-12H,3-9H2,1-2H3,(H,15,16)
- InChI Key: FBRXVJOQMGJEEZ-UHFFFAOYSA-N
- SMILES: OC(C1CCCCC21CC(C)CC(C)C2)=O
Computed Properties
- Exact Mass: 224.177630004g/mol
- Monoisotopic Mass: 224.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.3Ų
8,10-dimethylspiro5.5undecane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1628980-0.05g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 0.05g |
$1020.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-0.1g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 0.1g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-0.25g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 0.25g |
$1117.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-0.5g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 0.5g |
$1165.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-1.0g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 1.0g |
$1214.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-2.5g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 2.5g |
$2379.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-5.0g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 5.0g |
$3520.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-10.0g |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 10.0g |
$5221.0 | 2023-07-10 | ||
| Enamine | EN300-1628980-50mg |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 50mg |
$1020.0 | 2023-09-22 | ||
| Enamine | EN300-1628980-100mg |
8,10-dimethylspiro[5.5]undecane-1-carboxylic acid |
2172526-65-5 | 100mg |
$1068.0 | 2023-09-22 |
8,10-dimethylspiro5.5undecane-1-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 8,10-dimethylspiro5.5undecane-1-carboxylic acid
Research Briefing on 8,10-Dimethylspiro[5.5]undecane-1-carboxylic Acid (CAS: 2172526-65-5): Recent Advances and Applications
The compound 8,10-dimethylspiro[5.5]undecane-1-carboxylic acid (CAS: 2172526-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic carboxylic acid derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, material science, and synthetic chemistry. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses, providing valuable insights for researchers in the field.
One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Its spirocyclic core offers a rigid framework that can be functionalized to enhance binding affinity and selectivity toward biological targets. Recent publications have highlighted its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurodegenerative diseases and metabolic disorders. For instance, a 2023 study demonstrated its efficacy as a precursor in the synthesis of gamma-secretase modulators, which are being explored for Alzheimer's disease treatment.
In addition to its pharmacological potential, 8,10-dimethylspiro[5.5]undecane-1-carboxylic acid has also been investigated for its physicochemical properties. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize its molecular structure and stability. These studies have revealed that the compound exhibits remarkable thermal and chemical stability, making it suitable for use in harsh reaction conditions. Furthermore, its lipophilicity and solubility profiles have been optimized for drug delivery applications, as reported in a recent patent filing.
The synthetic routes to 8,10-dimethylspiro[5.5]undecane-1-carboxylic acid have also seen significant advancements. Recent methodologies emphasize green chemistry principles, such as catalytic asymmetric synthesis and solvent-free reactions, to improve yield and reduce environmental impact. A 2024 paper published in the Journal of Organic Chemistry detailed a novel enantioselective synthesis approach using chiral catalysts, achieving high enantiomeric purity and scalability. These developments are critical for industrial-scale production and further commercialization of the compound.
Looking ahead, the potential applications of 8,10-dimethylspiro[5.5]undecane-1-carboxylic acid are expected to expand into emerging fields such as bioorthogonal chemistry and prodrug design. Preliminary studies suggest its compatibility with click chemistry reactions, enabling the development of targeted drug delivery systems. Moreover, its modular structure allows for facile incorporation into larger molecular frameworks, opening new avenues for multidisciplinary research. As the scientific community continues to explore its versatility, this compound is poised to play a pivotal role in the next generation of therapeutic and diagnostic tools.
2172526-65-5 (8,10-dimethylspiro5.5undecane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)